(2R,4R)-8,9-Diazatricyclo[4.3.0.02,4]nona-1(6),7-diene-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2R,4R)-8,9-Diazatricyclo[4.3.0.02,4]nona-1(6),7-diene-2-carboxylic acid, also known as DATD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DATD is a bicyclic organic compound that contains a carboxylic acid functional group, a diazabicyclo[4.3.0]nonane ring system, and a conjugated diene system.
Scientific Research Applications
Synthesis and Structural Analysis
(2R,4R)-8,9-Diazatricyclo[4.3.0.02,4]nona-1(6),7-diene-2-carboxylic acid has been involved in various synthetic pathways and structural analyses. For instance, research conducted by Dixon, McGrath, and O’Brien (2006) focused on the synthesis of related compounds, showcasing its utility in asymmetric synthesis and organolithium reagents (Dixon, McGrath, & O’Brien, 2006). Additionally, Tillequin et al. (2002) examined its structure and conformation using X-Ray crystallography and 2D NMR experiments, emphasizing the importance of this compound in structural chemistry (Tillequin, Cachet, Deguin, Koch, & Chiaroni, 2002).
Catalytic Activity and Supramolecular Chemistry
This compound also plays a significant role in catalytic activity and the development of new supramolecular structures. Shintani et al. (2009) designed and synthesized chiral ligands based on a related bicyclo[3.3.1]nona-2,6-diene framework, demonstrating its application in catalysis (Shintani, Ichikawa, Takatsu, Chen, & Hayashi, 2009). Turner and Harding (2005) explored its relevance in supramolecular chemistry, particularly in the creation of molecular clefts reminiscent of Tröger's base (Turner & Harding, 2005).
Chemical Transformations
The compound's derivatives have been studied for various chemical transformations. Nikit-skaya and Yakhontov (1970) investigated the transformations of a related compound, showcasing its potential in organic synthesis and chemical reaction studies (Nikit-skaya & Yakhontov, 1970).
properties
IUPAC Name |
(2R,4R)-8,9-diazatricyclo[4.3.0.02,4]nona-1(6),7-diene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2/c11-7(12)8-2-5(8)1-4-3-9-10-6(4)8/h3,5H,1-2H2,(H,9,10)(H,11,12)/t5-,8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTKUEPXMQIXSHQ-SVGQVSJJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC2(C3=C1C=NN3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2C[C@@]2(C3=C1C=NN3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,4R)-8,9-Diazatricyclo[4.3.0.02,4]nona-1(6),7-diene-2-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.